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Compound of Interest

Compound Name:
(R)-2-Amino-3-

cyclobutylpropanoic acid

Cat. No.: B574375 Get Quote

Technical Support Center: (R)-2-Amino-3-
cyclobutylpropanoic acid
Welcome to the technical support center for (R)-2-Amino-3-cyclobutylpropanoic acid. This

resource is designed to assist researchers, scientists, and drug development professionals in

overcoming common challenges, particularly those related to solubility, during their

experiments with this non-canonical amino acid.

Frequently Asked Questions (FAQs)
Q1: What is (R)-2-Amino-3-cyclobutylpropanoic acid?

A1: (R)-2-Amino-3-cyclobutylpropanoic acid is a non-proteinogenic amino acid, meaning it is

not one of the 20 common amino acids found in proteins. It is a derivative of alanine where a

cyclobutyl group is attached to the beta-carbon. Its unique structure makes it a valuable

building block in peptide synthesis and drug discovery for creating novel peptides and proteins

with potentially altered structures and functions.

Q2: What are the known solubility properties of this compound?

A2: (R)-2-Amino-3-cyclobutylpropanoic acid is known to have limited solubility in aqueous

solutions due to the hydrophobic nature of its cyclobutyl side chain. A reported solubility in
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water is 2 mg/mL, which can be achieved with the aid of ultrasonication and heating to 60°C[1].

Q3: I am having trouble dissolving (R)-2-Amino-3-cyclobutylpropanoic acid. What can I do?

A3: Solubility issues are common with hydrophobic amino acids. Here are several

troubleshooting steps you can take:

pH Adjustment: The solubility of amino acids is highly dependent on pH. Try dissolving the

compound in a slightly acidic or basic solution. For acidic amino acids, a basic solution can

help, while a slightly acidic solution can aid in dissolving basic amino acids. Since this is a

neutral amino acid, adjusting the pH away from its isoelectric point may increase solubility.

Use of Co-solvents: For highly hydrophobic compounds, using a small amount of an organic

co-solvent can be effective. Recommended solvents include Dimethyl Sulfoxide (DMSO),

Dimethylformamide (DMF), or acetonitrile. Dissolve the compound in a minimal amount of

the organic solvent first, and then slowly add it to your aqueous buffer with vigorous stirring.

Heating and Sonication: As indicated by available data, applying heat (up to 60°C) and using

a sonicator can significantly aid in the dissolution process in water[1].

Addition of Solubilizing Agents: The addition of charged amino acids, such as L-arginine and

L-glutamic acid, to the buffer has been shown to increase the solubility of proteins and may

also be effective for individual amino acids.

Q4: How can I prepare a stock solution of (R)-2-Amino-3-cyclobutylpropanoic acid?

A4: A detailed protocol for preparing a stock solution is provided in the "Experimental Protocols"

section below. The general approach involves carefully weighing the compound, selecting an

appropriate solvent system (aqueous or with a co-solvent), and using physical methods like

vortexing, sonication, and gentle heating to facilitate dissolution.

Q5: In what research applications can this amino acid be used?

A5: (R)-2-Amino-3-cyclobutylpropanoic acid can be used in various applications, including:

Peptide Synthesis: As a building block to create novel peptides with unique conformations

and properties. The cyclobutyl group can introduce steric hindrance and hydrophobicity,
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influencing peptide structure and stability.

Drug Discovery: To develop peptidomimetics with improved pharmacological properties, such

as enhanced stability against enzymatic degradation.

Protein Engineering: For site-specific incorporation into proteins to study protein structure

and function. This is often achieved through techniques like nonsense suppression.

Troubleshooting Guide
This guide provides solutions to common problems encountered when working with (R)-2-
Amino-3-cyclobutylpropanoic acid.
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Problem Possible Cause Suggested Solution

Compound will not dissolve in

water.

The compound has low

aqueous solubility due to its

hydrophobic cyclobutyl side

chain.

1. Attempt to dissolve at a

concentration of 2 mg/mL with

sonication and gentle heating

up to 60°C[1]. 2. If higher

concentrations are needed,

consider using a co-solvent or

adjusting the pH of the

solution.

Precipitation occurs when

adding the stock solution to an

aqueous buffer.

The compound is crashing out

of solution due to a change in

solvent polarity or

concentration.

1. Ensure the concentration of

the organic co-solvent in the

final solution is low (typically

<1-5%). 2. Add the stock

solution dropwise to the

aqueous buffer while vortexing

to ensure rapid mixing. 3.

Consider preparing the stock

solution in a solvent that is

miscible with your final buffer

system.

Inconsistent experimental

results.

This could be due to

incomplete dissolution or

degradation of the compound.

1. Visually inspect your

solution to ensure there are no

suspended particles. If

necessary, filter the solution

through a 0.22 µm filter. 2.

Prepare fresh solutions for

each experiment, as

compounds in solution may

degrade over time, especially if

not stored properly.

Quantitative Data Summary
The following table summarizes the known quantitative data for (R)-2-Amino-3-
cyclobutylpropanoic acid.
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Property Value Source

Molecular Weight 143.18 g/mol [1][2][3]

Molecular Formula C7H13NO2 [1][2][3]

Solubility in Water 2 mg/mL
[1] (with ultrasonic and

warming and heat to 60°C)

Experimental Protocols
Protocol 1: Preparation of an Aqueous Stock Solution
This protocol describes the preparation of a 2 mg/mL aqueous stock solution of (R)-2-Amino-3-
cyclobutylpropanoic acid.

Materials:

(R)-2-Amino-3-cyclobutylpropanoic acid powder

Sterile, deionized water

Vortex mixer

Water bath sonicator

Heating block or water bath set to 60°C

Sterile microcentrifuge tubes

0.22 µm syringe filter

Procedure:

Weigh out the desired amount of (R)-2-Amino-3-cyclobutylpropanoic acid. For a 1 mL

stock solution of 2 mg/mL, weigh 2 mg of the powder.

Transfer the powder to a sterile microcentrifuge tube.
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Add the corresponding volume of sterile, deionized water (e.g., 1 mL for 2 mg).

Vortex the tube vigorously for 1-2 minutes.

Place the tube in a water bath sonicator and sonicate for 10-15 minutes.

Transfer the tube to a heating block or water bath set at 60°C for 5-10 minutes. Periodically

vortex the tube during heating.

Allow the solution to cool to room temperature.

Visually inspect the solution for any undissolved particles. If the solution is clear, it is ready

for use.

For sterile applications, filter the solution through a 0.22 µm syringe filter.

Store the stock solution at -20°C for short-term storage or -80°C for long-term storage.

Protocol 2: Preparation of a Stock Solution using a Co-
solvent
This protocol is for situations where a higher concentration or improved solubility is required.

Materials:

(R)-2-Amino-3-cyclobutylpropanoic acid powder

Dimethyl Sulfoxide (DMSO)

Sterile, deionized water or desired aqueous buffer

Vortex mixer

Sterile microcentrifuge tubes

Procedure:

Weigh out the desired amount of (R)-2-Amino-3-cyclobutylpropanoic acid.
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Transfer the powder to a sterile microcentrifuge tube.

Add a minimal amount of DMSO to dissolve the powder completely (e.g., start with 50-100

µL).

Vortex until the solid is fully dissolved.

To prepare a working solution, add the DMSO stock solution dropwise to your aqueous buffer

while vortexing. Ensure the final concentration of DMSO is kept to a minimum (ideally below

1%) to avoid affecting your experiment.

Store the DMSO stock solution at -20°C in small aliquots to avoid repeated freeze-thaw

cycles.

Visualizations
Below are diagrams illustrating key concepts and workflows relevant to the use of (R)-2-
Amino-3-cyclobutylpropanoic acid.
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Start: Dissolve (R)-2-Amino-3-
cyclobutylpropanoic acid

Attempt to dissolve in
aqueous solvent (e.g., water, buffer)

Is the compound fully dissolved?

Solution is ready for use

Yes

Troubleshooting Options

No

Apply gentle heat (up to 60°C)
and sonication Adjust pH of the solvent Use a minimal amount of

 a co-solvent (e.g., DMSO)

Is the compound now dissolved?

Yes

Consult further literature or
contact technical support

No

Troubleshooting & Optimization

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 10 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b574375?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Cellular MachineryExperimental Inputs

Ribosome Protein with Incorporated
Unnatural Amino Acid

Translation
mRNA with Amber

Codon (UAG)

Orthogonal Aminoacyl-
tRNA Synthetase

Orthogonal Suppressor
tRNA (anti-codon CUA)

Charges
Binds to A-site

(R)-2-Amino-3-
cyclobutylpropanoic acid

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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